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Compound of Interest

Compound Name: Boc-L-alaninal

Cat. No.: B558647 Get Quote

For researchers and professionals in drug development, the proper management and disposal

of chemical reagents are paramount for ensuring a safe and compliant laboratory environment.

This guide provides detailed procedural information for the safe disposal of Boc-L-alaninal
(tert-butyl N-[(2S)-1-oxopropan-2-yl]carbamate), a key reagent in peptide synthesis. Adherence

to these protocols is crucial for minimizing environmental impact and upholding regulatory

standards.

Immediate Safety Protocols
Before commencing any disposal procedures, it is imperative to consult the specific Safety

Data Sheet (SDS) for Boc-L-alaninal and adhere to all institutional and local regulations.

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.

Skin and Body Protection: Wear a laboratory coat.

Engineering Controls:

Handle Boc-L-alaninal in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.
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Spill Response
In the event of a spill:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Carefully collect the absorbed material and spilled substance into a designated, sealable

container for hazardous waste.

Clean the spill area with a suitable solvent, and collect all cleaning materials as hazardous

waste.

For large spills, evacuate the laboratory and follow your institution's emergency procedures.

Quantitative Data Summary
The following table summarizes key physical and chemical properties for Boc-L-alaninal.

Property Value

CAS Number 79069-50-4

Molecular Formula C₈H₁₅NO₃

Molecular Weight 173.21 g/mol

Appearance White to off-white powder

Storage Temperature -20°C

Disposal Procedures
While Boc-L-alaninal is not classified as a hazardous substance under most regulations, it

should not be disposed of in the regular trash or down the drain. Proper chemical waste

management practices must be followed.

Step-by-Step Disposal Plan:
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Waste Collection:

Collect all waste materials contaminated with Boc-L-alaninal, including unused product,

empty containers, contaminated gloves, and absorbent materials from spill clean-ups.

Place all waste in a designated, compatible, and clearly labeled hazardous waste

container. The label should include the full chemical name: "Boc-L-alaninal" or "tert-butyl

N-[(2S)-1-oxopropan-2-yl]carbamate" and the CAS number 79069-50-4.

Waste Segregation:

Do not mix Boc-L-alaninal waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.

Keep organic and aqueous waste streams separate.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's licensed

chemical waste disposal service.[1]

Ensure that the disposal process is in full compliance with all local, regional, and national

regulations.

Experimental Workflow: Disposal of Boc-L-alaninal
The following diagram illustrates the logical workflow for the proper disposal of Boc-L-alaninal.
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Start: Boc-L-alaninal Waste Generated

Don Appropriate PPE
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Designated, Labeled Container
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Waste Pickup and Disposal

End: Proper Disposal Complete
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Boc-L-alaninal Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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